[1-(6-Tert-butyl-4-methylpyridin-3-yl)ethyl]amine

• Molecular Formula: C12H20N2
• Molecular Weight: 192.30 g/mol
• IUPAC Name: 1-(6-tert-butyl-4-methylpyridin-3-yl)ethanamine
• InChI: InChI=1S/C12H20N2/c1-8-6-11(12(3,4)5)14-7-10(8)9(2)13/h6-7,9H,13H2,1-5H3
• InChI Key: BRTYBKBWWHXCNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1C(C)N)C(C)(C)C

Description

[1-(6-Tert-butyl-4-methylpyridin-3-yl)ethyl]amine is a useful research compound. Its molecular formula is C12H20N2 and its molecular weight is 192.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was synthesized according to the procedure described for the synthesis of [1-(6-tert-butylpyridin-3-yl)ethyl]amines starting from 6-tert-butyl-4-methylnicotinonitrile (intermediate 24) (250 mg, 1.43 mmol), MeMgBr 1.4 M 75/25 toluene/THF (2.55 ml, 3.58 mmol) and NaBH4 (135 mg, 3.58 mmol). Purified by normal phase chromatography with 15 to 20% MeOH/CH2Cl2. (Yield 55 mg, 20%). 1H NMR (400 MHz, CDCl3) δ ppm 1.34 (s, 9 H) 1.42 (d, J=6.64 Hz, 3 H) 2.35 (s, 3 H) 4.34 (q, J=6.64 Hz, 1 H) 7.07 (s, 1 H) 8.60 (s, 1 H).